threo-Guaiacylglycerol-β-O-4/'-dehydrodisinapyl ether
threo-Guaiacylglycerol-β-O-4/'-dehydrodisinapyl ether
Brand Name:
Vulcanchem
CAS No.:
844637-85-0
VCID:
VC0161343
InChI:
InChI=1S/C31H36O11/c1-37-23-12-18(7-8-22(23)35)28(36)27(16-34)41-31-25(39-3)13-19(14-26(31)40-4)29-21(15-33)20-10-17(6-5-9-32)11-24(38-2)30(20)42-29/h5-8,10-14,21,27-29,32-36H,9,15-16H2,1-4H3/b6-5+/t21?,27-,28-,29?/m1/s1
SMILES:
COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)OC(CO)C(C4=CC(=C(C=C4)O)OC)O)OC)C=CCO
Molecular Formula:
C31H36O11
Molecular Weight:
584.618
threo-Guaiacylglycerol-β-O-4/'-dehydrodisinapyl ether
CAS No.: 844637-85-0
Reference Standards
VCID: VC0161343
Molecular Formula: C31H36O11
Molecular Weight: 584.618
| CAS No. | 844637-85-0 |
|---|---|
| Product Name | threo-Guaiacylglycerol-β-O-4/'-dehydrodisinapyl ether |
| Molecular Formula | C31H36O11 |
| Molecular Weight | 584.618 |
| IUPAC Name | (1R,2R)-1-(4-hydroxy-3-methoxyphenyl)-2-[4-[3-(hydroxymethyl)-5-[(E)-3-hydroxyprop-1-enyl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2,6-dimethoxyphenoxy]propane-1,3-diol |
| Standard InChI | InChI=1S/C31H36O11/c1-37-23-12-18(7-8-22(23)35)28(36)27(16-34)41-31-25(39-3)13-19(14-26(31)40-4)29-21(15-33)20-10-17(6-5-9-32)11-24(38-2)30(20)42-29/h5-8,10-14,21,27-29,32-36H,9,15-16H2,1-4H3/b6-5+/t21?,27-,28-,29?/m1/s1 |
| Standard InChIKey | LCXGTSCVCJANHX-MPALEEEBSA-N |
| SMILES | COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)OC(CO)C(C4=CC(=C(C=C4)O)OC)O)OC)C=CCO |
| Appearance | Powder |
| Last Modified | Aug 20 2021 |
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